Cas no 1782047-49-7 (2-methyl-5-(2-methyloxiran-2-yl)furan)

• Product Name: 2-methyl-5-(2-methyloxiran-2-yl)furan
• CAS No: 1782047-49-7
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 6163910
• PubChem ID: 84106953
• Update Time: 2025-06-23

2-methyl-5-(2-methyloxiran-2-yl)furan Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(2-methyloxiran-2-yl)furan
• EN300-1820639
• 1782047-49-7

• Inchi： 1S/C8H10O2/c1-6-3-4-7(10-6)8(2)5-9-8/h3-4H,5H2,1-2H3
• InChI Key： PICPIOZPFRJIAG-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1=CC=C(C)O1

Computed Properties

• Exact Mass: 138.068079557g/mol
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 25.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-methyl-5-(2-methyloxiran-2-yl)furan

Introduction to 2-methyl-5-(2-methyloxiran-2-yl)furan (CAS No. 1782047-49-7) and Its Emerging Applications in Chemical Biology

The compound 2-methyl-5-(2-methyloxiran-2-yl)furan, identified by the CAS number 1782047-49-7, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a furyl backbone substituted with an epoxide group, has garnered attention due to its unique structural features and versatile reactivity. The presence of both the furyl and epoxide moieties offers a rich scaffold for chemical modifications, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of 2-methyl-5-(2-methyloxiran-2-yl)furan and its derivatives. The compound's ability to undergo ring-opening reactions with nucleophiles has been exploited in the development of novel drug candidates targeting various biological pathways. Specifically, the epoxide group serves as a reactive handle for introducing functionalized side chains, enabling the design of molecules with tailored biological activities.

One of the most compelling aspects of 2-methyl-5-(2-methyloxiran-2-yl)furan is its role as a precursor in the synthesis of bioactive natural products and synthetic analogs. Researchers have leveraged its structural framework to develop inhibitors of enzymes involved in inflammatory and infectious diseases. For instance, derivatives of this compound have shown promise in modulating the activity of cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). The furyl moiety, in particular, has been found to enhance binding affinity to biological targets, improving the overall efficacy of drug candidates.

Moreover, the reactivity of the epoxide group allows for efficient incorporation into complex molecular architectures through stereoselective transformations. This feature is particularly valuable in medicinal chemistry, where enantiopure compounds often exhibit superior pharmacological profiles. Recent studies have demonstrated that 2-methyl-5-(2-methyloxiran-2-yl)furan can be used to construct chiral centers in drug-like molecules, contributing to improved selectivity and reduced toxicity.

The compound's potential extends beyond traditional pharmaceutical applications. In agrochemical research, derivatives of 2-methyl-5-(2-methyloxiran-2-yl)furan have been investigated for their ability to act as intermediates in the synthesis of pesticides and herbicides. The structural versatility of this molecule allows chemists to design compounds that interact selectively with biological targets in plants, offering a greener alternative to conventional agrochemicals.

From a synthetic chemistry perspective, 2-methyl-5-(2-methyloxiran-2-yl)furan serves as an excellent building block for constructing more complex heterocyclic systems. Its reactivity with nucleophiles and electrophiles enables the formation of diverse functional groups, including alcohols, amines, and carboxylic acids. This flexibility has been exploited in the development of novel methodologies for constructing biaryl structures and other complex motifs found in biologically active compounds.

The use of computational chemistry techniques has further enhanced our understanding of 2-methyl-5-(2-methyloxiran-2-yl)furan's reactivity and potential applications. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These insights have guided the design of more effective derivatives with improved pharmacokinetic properties.

In conclusion, 2-methyl-5-(2-methyloxiran-2-yl)furan (CAS No. 1782047-49-7) is a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.